1-(8-((3-Methylbenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[8-[(3-methylphenyl)methoxy]quinolin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H25N3O2/c1-16-4-2-5-17(14-16)15-28-20-7-3-6-18-8-9-21(25-22(18)20)26-12-10-19(11-13-26)23(24)27/h2-9,14,19H,10-13,15H2,1H3,(H2,24,27)
• InChI Key: IAOWAVNENYICOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC2=CC=CC3=C2N=C(C=C3)N4CCC(CC4)C(=O)N
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

1-(8-((3-Methylbenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide is a chemical compound that belongs to the class of quinoline-based drugs. It has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

Target of Action

It is related to the class of 4-hydroxy-2-quinolones , which are known for their pharmaceutical and biological activities .

Mode of Action

It is known that quinoline derivatives, to which this compound belongs, have diverse biological and pharmacological activities .

Biochemical Pathways

Quinoline derivatives are known to play roles in natural and synthetic chemistry and have biologically and pharmacologically significant activities .

Pharmacokinetics

The optimization of lipophilic substitution within a series of 4-benzyl-1-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amines provided atp-competitive, nano-molar inhibitors with up to 150-fold selectivity for inhibition of pkb over the closely related kinase pka .

Result of Action

Quinoline derivatives are known to have various biological activities, making them valuable in drug research and development .

Advantages and Limitations for Lab Experiments

The advantages of using 1-(8-((3-Methylbenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide in lab experiments include its high affinity for the sigma-1 receptor, its ability to modulate various signaling pathways, and its potential applications in the development of drugs for neurological disorders. However, its limitations include its relatively complex synthesis method and the need for further research to fully understand its effects and potential applications.

Future Directions

There are several future directions for research on 1-(8-((3-Methylbenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide. These include further studies on its mechanism of action, its potential applications in the treatment of neurological disorders, and the development of more efficient synthesis methods. Additionally, its potential applications in other fields, such as oncology and immunology, warrant further investigation.

Synthesis Methods

The synthesis of 1-(8-((3-Methylbenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide involves a multi-step process that includes the reaction of 2-chloroquinoline with 3-methylbenzyl alcohol, followed by the reaction of the resulting intermediate with piperidine-4-carboxylic acid. The final product is obtained through a purification process that involves column chromatography and recrystallization.

Scientific Research Applications

1-(8-((3-Methylbenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in regulating neuronal activity. This makes it a promising candidate for the development of drugs that can modulate the activity of this receptor and potentially treat neurological disorders.